Cas no 502706-65-2 (2H-Pyran-3-carbonitrile, 4-(methylthio)-6-(1-naphthalenyl)-2-oxo-)

• Product Name: 2H-Pyran-3-carbonitrile, 4-(methylthio)-6-(1-naphthalenyl)-2-oxo-
• CAS No: 502706-65-2
• MF: C₁₇H₁₁NO₂S
• MW: 293.339742898941
• CID: 365416
• PubChem ID: 12183097
• Update Time: 2025-04-19

2H-Pyran-3-carbonitrile, 4-(methylthio)-6-(1-naphthalenyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-carbonitrile, 4-(methylthio)-6-(1-naphthalenyl)-2-oxo-
• 4-methylsulfanyl-6-naphthalen-1-yl-2-oxopyran-3-carbonitrile
• 4-(methylsulfanyl)-6-(1-naphthyl)-2-oxo-2H-pyran-3-carbonitrile
• 502706-65-2
• DTXSID70479502
• AT-417/43484755

• Inchi： 1S/C17H11NO2S/c1-21-16-9-15(20-17(19)14(16)10-18)13-8-4-6-11-5-2-3-7-12(11)13/h2-9H,1H3
• InChI Key： SFUVNIAVTJVTHZ-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C(=O)OC(=C1)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 293.05113
• Monoisotopic Mass: 293.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 50.09